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Compound of Interest

Compound Name: Cuprous sulfite

Cat. No.: B077069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cuprous sulfite (copper(I) sulfite), its

various synonyms, and the closely related mixed-valence compound, Chevreul's salt. It is

designed to be a comprehensive resource, detailing chemical and physical properties,

experimental protocols for synthesis, and known chemical reactions.

Nomenclature and Identification
Cuprous sulfite is an inorganic compound with the chemical formula Cu₂SO₃.[1] Due to the +1

oxidation state of the copper ion, it is also referred to by several other names. The compound's

identification is crucial for accurate research and reporting.

Table 1: Synonyms and Identifiers for Cuprous Sulfite
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Identifier Type Value Source

Systematic Name Copper(I) sulfite [2]

IUPAC Name bis(copper(1+));sulfite [3]

Common Synonyms

Dicopper sulfite, Dicopper

sulphite, Sulfurous acid

dicopper(1+) salt

[2][3]

CAS Numbers 13982-53-1, 35788-00-2 [3]

Molecular Formula Cu₂SO₃ [3]

Molecular Weight 207.16 g/mol [3]

Physicochemical Properties
Cuprous sulfite is typically a white, crystalline powder.[4] Its solubility and other physical

constants are important for its application in various experimental settings.

Table 2: Physical and Chemical Properties of Cuprous Sulfite and Related Compounds
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Property
Cuprous Sulfite

(Cu₂SO₃)

Chevreul's Salt

(Cu₃(SO₃)₂·2H₂O)
Source(s)

Appearance
White, crystalline

powder

Brick-red crystalline

powder
[4][5]

Molar Mass 207.16 g/mol 386.78 g/mol [3][5]

Density

3.83 g/cm³

(monohydrate at

15°C)

3.57 g/cm³ [1][5]

Solubility in Water
Insoluble/Slightly

soluble
Insoluble [4][5]

Solubility in other

solvents

Soluble in ammonium

hydroxide,

hydrochloric acid (with

decomposition);

Insoluble in ethanol,

ether

Soluble in aqueous

ammonia; Reacts with

acids

[3][4][5]

Melting Point Decomposes Decomposes >200 °C [6]

Quantitative Solubility Data for Copper(I) Sulfite Hydrate
(Cu₂SO₃·9/2H₂O)
The solubility of a hydrated form of cuprous sulfite has been reported.

Table 3: Solubility of Cuprous Sulfite Hydrate in Water at Various Temperatures
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Temperature (°C) Solubility (mg Cu/dm³) **
Molar Concentration
(mol/dm³) **

20 2.2 1.73 x 10⁻⁵

30 3.2 2.52 x 10⁻⁵

40 9.0 7.08 x 10⁻⁵

50 12.4 9.76 x 10⁻⁵

70 18.5 1.46 x 10⁻⁴

90 25.9 2.04 x 10⁻⁴

Data from Margulis, E.V. & Rodin, I.V. (1982), as cited in evaluation.[6]

Synthesis and Experimental Protocols
While detailed protocols for the direct synthesis of pure cuprous sulfite are not readily

available in recent literature, the synthesis of the closely related and more stable Chevreul's

salt (copper(I,II) sulfite dihydrate, Cu₂(SO₃)·CuSO₃·2H₂O) is well-documented.[7] This mixed-

valence compound contains both copper(I) and copper(II) sulfite moieties.

Experimental Protocol for the Synthesis of Chevreul's
Salt
This protocol is adapted from procedures described in the literature.[3][7]

Objective: To synthesize Chevreul's salt via the reduction of copper(II) sulfate with a sulfite-

containing reagent.

Materials:

Copper(II) sulfate (CuSO₄)

Sodium metabisulfite (Na₂S₂O₅) or sodium hydrogen sulfite (NaHSO₃)

Deionized water
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Beakers

Heating plate/stirrer

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Preparation of Reactant Solutions:

Prepare an aqueous solution of copper(II) sulfate.

Prepare a separate aqueous solution of sodium metabisulfite or sodium hydrogen sulfite.

Reaction:

Add the sodium metabisulfite solution to the copper(II) sulfate solution with stirring. A

grass-green intermediate may form.[3]

Heat the resulting solution to boiling for several minutes. The solution will darken.[3]

Precipitation and Isolation:

As the boiling subsides, a deep red precipitate of Chevreul's salt will form and settle.[3]

Allow the solution to cool.

Isolate the precipitate by filtration.

Wash the precipitate with deionized water and a suitable solvent like acetone to aid in

drying.

Dry the product in air at room temperature.[6]

Safety Precautions: This procedure should be conducted in a well-ventilated fume hood as

sulfur dioxide gas is released during the boiling process.[3]

Logical Workflow for Chevreul's Salt Synthesis
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Caption: Experimental workflow for the synthesis of Chevreul's salt.

Chemical Reactions
Reactions of Cuprous Sulfite

Decomposition: Upon heating, cuprous sulfite decomposes to yield copper(I) oxide and

sulfur dioxide.[1] Cu₂SO₃(s) → Cu₂O(s) + SO₂(g)

Reaction with Water: Cuprous sulfite reacts with water to produce copper(I) hydroxide and

sulfurous acid.[1] Cu₂SO₃(s) + 2H₂O(l) ⇌ 2CuOH(aq) + H₂SO₃(aq)

Electrolytic Dissociation: In solution, it dissociates into copper(I) ions and sulfite ions.[1]

Cu₂SO₃(aq) ⇌ 2Cu⁺(aq) + SO₃²⁻(aq)

Reactions of Chevreul's Salt
The mixed-valence nature of Chevreul's salt allows it to exhibit reactions characteristic of both

Cu(I) and Cu(II).

Reaction with Hydrochloric Acid: The presence of copper(I) is demonstrated by its reaction

with dilute hydrochloric acid to precipitate white copper(I) chloride.[3]

Reaction with Ammonia: The presence of copper(II) is confirmed by its dissolution in

aqueous ammonia to form the deep blue tetraamminecopper(II) complex, [Cu(NH₃)₄]²⁺.[2][3]
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Analytical Workflow to Differentiate Copper Oxidation
States in Chevreul's Saltdot
// Nodes Start [label="Chevreul's Salt Sample", shape=box, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"]; Split [label="Divide Sample", shape=diamond, style=filled,

fillcolor="#FBBC05", fontcolor="#202124"]; Add_HCl [label="Add Dilute HCl", shape=ellipse,

style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Add_NH3 [label="Add Aqueous NH₃",

shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Observe_CuCl

[label="Observe White Precipitate\n(CuCl)", shape=box, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"]; Observe_Complex [label="Observe Deep Blue Solution\n([Cu(NH₃)₄]²⁺)",

shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Conclusion_Cu1

[label="Confirms Cu(I)", shape=note, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

Conclusion_Cu2 [label="Confirms Cu(II)", shape=note, style=filled, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges Start -> Split; Split -> Add_HCl [label="Aliquot 1"]; Split -> Add_NH3 [label="Aliquot

2"]; Add_HCl -> Observe_CuCl; Add_NH3 -> Observe_Complex; Observe_CuCl ->

Conclusion_Cu1; Observe_Complex -> Conclusion_Cu2; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Cuprous Sulfite
and Its Congeners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077069#synonyms-for-cuprous-sulfite-e-g-copper-i-
sulfite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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